Cas no 321429-77-0 (N-(2,4-DIFLUOROPHENYL)-2-(4-PYRIDINYL)-1,3-THIAZOLE-4-CARBOXAMIDE)

• Product Name: N-(2,4-DIFLUOROPHENYL)-2-(4-PYRIDINYL)-1,3-THIAZOLE-4-CARBOXAMIDE
• CAS No: 321429-77-0
• MF: C₁₅H₉F₂N₃OS
• MW: 317.31326842308
• MDL: MFCD00171752
• CID: 5214292
• Update Time: 2025-05-19

N-(2,4-DIFLUOROPHENYL)-2-(4-PYRIDINYL)-1,3-THIAZOLE-4-CARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(2,4-DIFLUOROPHENYL)-2-(4-PYRIDINYL)-1,3-THIAZOLE-4-CARBOXAMIDE
• N-(2,4-difluorophenyl)-2-(pyridin-4-yl)-1,3-thiazole-4-carboxamide
• 4-Thiazolecarboxamide, N-(2,4-difluorophenyl)-2-(4-pyridinyl)-

• MDL： MFCD00171752
• Inchi： 1S/C15H9F2N3OS/c16-10-1-2-12(11(17)7-10)19-14(21)13-8-22-15(20-13)9-3-5-18-6-4-9/h1-8H,(H,19,21)
• InChI Key： MUZLHKVRLSJOQC-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=CC=C(F)C=C2F)=O)N=C1C1C=CN=CC=1

Additional information on N-(2,4-DIFLUOROPHENYL)-2-(4-PYRIDINYL)-1,3-THIAZOLE-4-CARBOXAMIDE

N-(2,4-DIFLUOROPHENYL)-2-(4-PYRIDINYL)-1,3-THIAZOLE-4-CARBOXAMIDE: A Comprehensive Overview

The compound CAS No. 321429-77-0, also known as N-(2,4-DIFLUOROPHENYL)-2-(4-PYRIDINYL)-1,3-THIAZOLE-4-CARBOXAMIDE, is a highly specialized organic compound with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activity. In this article, we delve into the latest research findings, structural characteristics, and potential applications of this compound.

The molecular structure of N-(2,4-DIFLUOROPHENYL)-2-(4-PYRIDINYL)-1,3-THIAZOLE-4-CARBOXAMIDE is characterized by a thiazole ring system fused with a pyridine moiety and substituted with a difluorophenyl group. The thiazole ring is a five-membered heterocyclic structure containing sulfur and nitrogen atoms, which contributes to its stability and reactivity. The presence of the pyridine ring further enhances the compound's electronic properties, making it a versatile platform for various chemical modifications.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Researchers have explored its role as a lead molecule in the development of new therapeutic agents targeting specific biological pathways. For instance, investigations into its interaction with protein kinases have shown promising results, suggesting its potential as an inhibitor in oncology and inflammatory diseases. The fluorine atoms in the difluorophenyl group play a crucial role in modulating the compound's pharmacokinetic properties, such as bioavailability and metabolic stability.

In addition to its biological applications, CAS No. 321429-77-0 has also been studied for its electronic properties in materials science. The thiazole-pyridine system exhibits unique optoelectronic characteristics, making it a candidate for advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in synthetic methodologies have enabled the precise control of the compound's structure, further enhancing its applicability in these fields.

The synthesis of N-(2,4-DIFLUOROPHENYL)-2-(4-PYRIDINYL)-1,3-THIAZOLE-4-CARBOXAMIDE involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiazole ring through cyclization reactions and the subsequent functionalization with the pyridine and difluorophenyl groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory studies and industrial applications.

Furthermore, computational studies have provided valuable insights into the compound's electronic structure and reactivity. Density functional theory (DFT) calculations have revealed that the thiazole-pyridine system exhibits significant conjugation effects, which influence its redox properties and reactivity towards nucleophilic and electrophilic attacks. These findings have been instrumental in guiding further experimental studies aimed at exploring the compound's catalytic potential in organic synthesis.

In conclusion, CAS No. 321429-77-0 or N-(2,4-DIFLUOROPHENYL)-2-(4-PYRIDINYL)-1,3-THIAZOLE-4-CARBOXAMIDE represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structural features and promising biological activity make it a valuable asset in contemporary research efforts. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is poised to play a pivotal role in advancing scientific knowledge and technological innovation.